Cas no 1806747-33-0 (4-Iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-Iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1806747-33-0
• MF: C₈H₂F₆INO₃
• MW: 401.001275539398
• CID: 4837813
• Update Time: 2025-08-05

4-Iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H2F6INO3/c9-7(10,11)2-1-16-5(19-8(12,13)14)3(4(2)15)6(17)18/h1H,(H,17,18)
• InChI Key： RJHZIMJGAAJCDR-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C(=NC=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 3.4
• Topological Polar Surface Area: 59.4

Additional information on 4-Iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 4-Iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806747-33-0)

4-Iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806747-33-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl functional groups, is widely utilized as a key intermediate in the synthesis of advanced bioactive molecules. Its structural complexity and halogenated properties make it a valuable building block for designing drug candidates and crop protection agents.

The growing interest in fluorinated compounds like 4-Iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid stems from their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are increasingly exploring its potential in targeted therapies, particularly in oncology and central nervous system (CNS) disorders. Additionally, its iodo-substituted pyridine core allows for further functionalization via cross-coupling reactions, a feature highly sought after in medicinal chemistry.

In the context of sustainable chemistry, this compound aligns with the industry's shift toward green synthesis methodologies. Its applications in catalysis and material science are also under investigation, particularly in the development of high-performance polymers and electronic materials. The demand for CAS No. 1806747-33-0 is further driven by its role in precision agriculture, where it contributes to the formulation of next-generation pesticides with reduced environmental impact.

From a synthetic chemistry perspective, the compound's carboxylic acid moiety offers versatility for amide bond formation and esterification, enabling the creation of diverse chemical libraries. Its trifluoromethyl group is particularly noteworthy, as it mimics the electronic effects of natural metabolites, enhancing binding affinity in drug-receptor interactions. These attributes make 4-Iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid a focal point in structure-activity relationship (SAR) studies.

As the scientific community continues to explore fluorine-containing compounds, CAS No. 1806747-33-0 remains a subject of cutting-edge research. Its integration into high-throughput screening platforms and combinatorial chemistry workflows underscores its relevance in modern drug discovery. Furthermore, its compatibility with flow chemistry techniques positions it as a candidate for industrial-scale production, addressing the need for cost-effective and scalable synthetic routes.

In summary, 4-Iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806747-33-0) exemplifies the convergence of innovation and practical application in chemical science. Its multifaceted utility across pharmaceuticals, agrochemicals, and advanced materials solidifies its status as a high-value intermediate in contemporary research and development.